Cas no 22479-39-6 (2,2'-(3-Chloro-1,2-phenylene)diacetonitrile)
22479-39-6 structure
Product Name:2,2'-(3-Chloro-1,2-phenylene)diacetonitrile
CAS No:22479-39-6
MF:C10H7ClN2
MW:190.628980875015
CID:2113558
Update Time:2023-08-04
2,2'-(3-Chloro-1,2-phenylene)diacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-1,2-Benzenediacetonitrile
- 2,2'-(3-chloro-1,2-phenylene)diacetonitrile
- BYBSUQIXXWOKQF-UHFFFAOYSA-N
- 2,2'-(3-Chloro-1,2-phenylene)diacetonitrile
-
- Inchi: 1S/C10H7ClN2/c11-10-3-1-2-8(4-6-12)9(10)5-7-13/h1-3H,4-5H2
- InChI Key: BYBSUQIXXWOKQF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(CC#N)=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 257
- Topological Polar Surface Area: 47.6
2,2'-(3-Chloro-1,2-phenylene)diacetonitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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